Cas no 120099-61-8 ((3S)-3-methoxypyrrolidine)
(3S)-3-methoxypyrrolidine structure
Product Name:(3S)-3-methoxypyrrolidine
CAS No:120099-61-8
MF:C5H11NO
MW:101.146941423416
MDL:MFCD09953438
CID:1006077
PubChem ID:26191850
Update Time:2025-04-20
(3S)-3-methoxypyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- (S)-3-Methoxypyrrolidine
- (3S)-3-Methoxypyrrolidine
- (S)-3-Methoxy-pyrrolidine
- (S)-3-Methoxypyrrolidine hydrochloride
- [S]-3-methoxy-pyrrolidine
- 3S-methoxy-pyrrolidine
- CTK0F9210
- PubChem14801
- Pyrrolidine, 3-methoxy-, (S)-
- S-3MEHP
- SureCN91546
- Pyrrolidine, 3-methoxy-, (3S)-
- DTXSID20649879
- 120099-61-8
- AM91097
- MFCD09953438
- SCHEMBL13088407
- SCHEMBL91546
- A804431
- BS-12764
- AKOS006311315
- P10861
- AKOS015851010
- EN300-147726
- BWRWNUQAQPAYCK-YFKPBYRVSA-N
- W-205077
- CS-0053758
- (3S)-3-methoxypyrrolidine
-
- MDL: MFCD09953438
- Inchi: 1S/C5H11NO/c1-7-5-2-3-6-4-5/h5-6H,2-4H2,1H3/t5-/m0/s1
- InChI Key: BWRWNUQAQPAYCK-YFKPBYRVSA-N
- SMILES: O(C)[C@@H]1CNCC1
Computed Properties
- Exact Mass: 101.08413
- Monoisotopic Mass: 101.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 56
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 0.94
- Boiling Point: 123 ºC
- Flash Point: 35 ºC
- PSA: 21.26
(3S)-3-methoxypyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LZ231-200mg |
(3S)-3-methoxypyrrolidine |
120099-61-8 | 95+% | 200mg |
356.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LZ231-1g |
(3S)-3-methoxypyrrolidine |
120099-61-8 | 95+% | 1g |
1176.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LZ231-50mg |
(3S)-3-methoxypyrrolidine |
120099-61-8 | 95+% | 50mg |
154.0CNY | 2021-07-14 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0253-1g |
(S)-3-Methoxy-pyrrolidine |
120099-61-8 | 98% | 1g |
661.47CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0253-5g |
(S)-3-Methoxy-pyrrolidine |
120099-61-8 | 98% | 5g |
2357.56CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0253-25g |
(S)-3-Methoxy-pyrrolidine |
120099-61-8 | 98% | 25g |
7072.67CNY | 2021-05-07 | |
| TRC | M219313-50mg |
(S)-3-Methoxypyrrolidine |
120099-61-8 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219313-100mg |
(S)-3-Methoxypyrrolidine |
120099-61-8 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M219313-500mg |
(S)-3-Methoxypyrrolidine |
120099-61-8 | 500mg |
$ 160.00 | 2022-06-04 | ||
| Chemenu | CM300877-1g |
(S)-3-methoxypyrrolidine |
120099-61-8 | 95% | 1g |
$593 | 2021-08-18 |
(3S)-3-methoxypyrrolidine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
120099-61-8 ((3S)-3-methoxypyrrolidine) Related Products
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- 474707-30-7((3R)-3-methoxypyrrolidine;hydrochloride)
- 880362-02-7((3S)-3-(2-methoxyethoxy)pyrrolidine)
- 55619-48-2(3,4-dimethoxypyrrolidine)
- 946681-61-4(3-Propoxypyrrolidine)
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- 942618-26-0((3R)-3-(2-methoxyethoxy)pyrrolidine)
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